Cas no 62721-76-0 (1-Hepten-3-amine, N,N-dibutyl-2-methyl-)

1-Hepten-3-amine, N,N-dibutyl-2-methyl- structure
62721-76-0 structure
Product name:1-Hepten-3-amine, N,N-dibutyl-2-methyl-
CAS No:62721-76-0
MF:C16H33N
MW:239.43992
CID:434128
PubChem ID:71383452

1-Hepten-3-amine, N,N-dibutyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Hepten-3-amine, N,N-dibutyl-2-methyl-
    • N,N-dibutyl-2-methylhept-1-en-3-amine
    • DTXSID50805769
    • 62721-76-0
    • Inchi: InChI=1S/C16H33N/c1-6-9-12-16(15(4)5)17(13-10-7-2)14-11-8-3/h16H,4,6-14H2,1-3,5H3
    • InChI Key: PBHZDWZFBLFFIM-UHFFFAOYSA-N
    • SMILES: CCCCC(C(=C)C)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 239.26149
  • Monoisotopic Mass: 239.261300057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

1-Hepten-3-amine, N,N-dibutyl-2-methyl- Related Literature

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